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Compound of Interest

Compound Name: Red 12

CAS No.: 1342-76-3

Cat. No.: B1172338

Get Quote

A comprehensive comparative analysis of the fluorescent properties of a probe specifically

designated as "Red 12" cannot be provided at this time due to the absence of a widely

recognized fluorescent dye or probe with this exact name in the scientific literature and

commercial databases. Searches for "Red 12" did not yield a specific molecular entity, making

a direct comparison with alternative probes impossible.

The field of fluorescence microscopy utilizes a vast array of red-emitting dyes, each with unique

characteristics. Commonly used and well-characterized red fluorescent probes include:

Texas Red: A bright and photostable dye often used for labeling antibodies and other

biomolecules. It has an excitation maximum around 595 nm and an emission maximum

around 615 nm.[1]

Cyanine Dyes (e.g., Cy5): Known for their high molar absorptivity and covering a wide

spectral range, Cy5 is a deep red fluorescent dye used in applications like DNA sequencing

and protein labeling.[2][3]
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Alexa Fluor Dyes (e.g., Alexa Fluor 647): A popular family of dyes known for their brightness

and photostability, Alexa Fluor 647 is frequently used in multicolor fluorescence imaging.[2]

Rhodamine Dyes: This class of dyes, including various derivatives, emits in the orange to red

spectral region and is commonly used in microscopy and flow cytometry.[2][4][5]

BODIPY Dyes: These dyes are known for their high extinction coefficients and quantum

yields, with some derivatives emitting in the red part of the spectrum.[3]

To proceed with a detailed comparative analysis as requested, a more specific identifier for

"Red 12" is required. This could be:

A full chemical name or CAS number.

A commercial product name from a specific supplier (e.g., "Company X Red 12").

A reference to a scientific publication where "Red 12" is described.

Without this specific information, a meaningful and accurate comparison of its fluorescent

properties—such as excitation and emission maxima, quantum yield, photostability, and

experimental applications—with relevant alternatives cannot be generated. Researchers and

scientists seeking to compare fluorescent probes are encouraged to use specific and

unambiguous identifiers to ensure the accuracy of the data retrieved.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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